1-(4-ethoxyphenyl)-4-{1-[3-(4-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
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Description
1-(4-ethoxyphenyl)-4-{1-[3-(4-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one is a useful research compound. Its molecular formula is C29H31N3O4 and its molecular weight is 485.584. The purity is usually 95%.
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Scientific Research Applications
Novel Molecular Structures and Their Applications
- The synthesis and evaluation of novel terpyridine-skeleton molecules, including those with modifications to enhance topoisomerase inhibitory activity, metabolic stability, and pharmacokinetic properties, have been explored. These modifications aim to increase bioavailability and therapeutic efficacy in cancer treatment models, highlighting the compound's potential in oncology research (Kwon et al., 2015).
Molecular Synthesis for Material Science
- Research on the synthesis of aromatic diamine monomers for the development of novel polyimides has shown promising results. These polyimides exhibit exceptional thermal and thermooxidative stability, hinting at the compound's relevance in creating materials with high durability and resistance to thermal degradation (Zhang et al., 2005).
Antifungal and Antibacterial Applications
- The antifungal effects of 4-Chloro-6-Methoxy-N, N-Dimethylpyrimidin-2-Amine derivatives containing a heterocyclic compound have been investigated, demonstrating significant activity against types of fungi like Aspergillus terreus and Aspergillus niger. This suggests potential applications of the compound in developing new antifungal agents (Jafar et al., 2017).
Catalytic and Chemical Synthesis Applications
- The development and characterization of Pd(II) complexes with ONN pincer ligand indicate potential applications in catalysis, particularly in enhancing the Suzuki-Miyaura reaction. This research points to the compound's utility in facilitating chemical synthesis processes (Shukla et al., 2021).
Exploring Molecular Interactions and Stability
- Investigations into the molecular structures, vibrational frequencies, and cytotoxicity of Palladium(II) and Platinum(II) complexes containing benzimidazole ligands have provided insights into the interaction mechanisms and stability of such complexes. These studies suggest potential for developing compounds with targeted anticancer properties (Ghani & Mansour, 2011).
Properties
IUPAC Name |
1-(4-ethoxyphenyl)-4-[1-[3-(4-methoxyphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H31N3O4/c1-3-35-24-11-9-22(10-12-24)32-20-21(19-28(32)33)29-30-26-7-4-5-8-27(26)31(29)17-6-18-36-25-15-13-23(34-2)14-16-25/h4-5,7-16,21H,3,6,17-20H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZKOYBBGXJSJTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CCCOC5=CC=C(C=C5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H31N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.